Cas no 5161-11-5 (Thiophene, tetrahydro-3,4-dimethyl-, cis-)

• Product Name: Thiophene, tetrahydro-3,4-dimethyl-, cis-
• CAS No: 5161-11-5
• MF: C₆H₁₂S
• MW: 116.224480628967
• CID: 361869
• PubChem ID: 6428523
• Update Time: 2025-04-19

Thiophene, tetrahydro-3,4-dimethyl-, cis- Chemical and Physical Properties

Names and Identifiers

• Thiophene, tetrahydro-3,4-dimethyl-, cis-
• UCTWEFUUQKCEGE-OLQVQODUSA-N
• cis- 3,4-Dimethylthiacyclopentan
• DTXSID20423838
• cis-3,4-dimethyl-thiacyclopentane
• 5161-11-5
• SCHEMBL21761765

• Inchi： 1S/C6H12S/c1-5-3-7-4-6(5)2/h5-6H,3-4H2,1-2H3/t5-,6+
• InChI Key： UCTWEFUUQKCEGE-OLQVQODUSA-N
• SMILES： S1C[C@H](C)[C@H](C)C1

Computed Properties

• Exact Mass: 116.06606
• Monoisotopic Mass: 116.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 53.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes